Cas no 1567-66-4 (Methyl 2-Cyano-3-methyl-2-pentenoate E/Z conformers Mixture)

• Product name: Methyl 2-Cyano-3-methyl-2-pentenoate E/Z conformers Mixture
• CAS No: 1567-66-4
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 5161421

Methyl 2-Cyano-3-methyl-2-pentenoate E/Z conformers Mixture Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid, 2-cyano-3-methyl-, methyl ester
• Methyl 2-Cyano-3-methyl-2-pentenoate E/Z conformers Mixture

• Inchi： 1S/C8H11NO2/c1-4-6(2)7(5-9)8(10)11-3/h4H2,1-3H3
• InChI Key： YFTKFYMUKUWANJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C#N)=C(C)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Methyl 2-Cyano-3-methyl-2-pentenoate E/Z conformers Mixture

Methyl 2-Cyano-3-methyl-2-pentenoate E/Z conformers Mixture (CAS No. 1567-66-4): A Comprehensive Overview in Modern Chemical Biology

Methyl 2-Cyano-3-methyl-2-pentenoate E/Z conformers Mixture, identified by its CAS number 1567-66-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This mixture comprises the E and Z isomers of methyl 2-cyano-3-methyl-2-pentenoate, each presenting unique structural and functional properties that make them valuable in various applications, particularly in the synthesis of bioactive molecules and the study of molecular interactions.

The compound's structure, featuring a cyano group and a double bond, contributes to its reactivity and makes it a versatile intermediate in organic synthesis. The presence of both E and Z conformers ensures a balanced representation of the molecule's potential biological activities, which are influenced by the spatial arrangement of its substituents. This characteristic is particularly important in drug design, where the conformational flexibility of molecules can significantly impact their efficacy and selectivity.

Recent advancements in chemical biology have highlighted the importance of isomeric mixtures in understanding biological processes. The E/Z conformers of methyl 2-cyano-3-methyl-2-pentenoate have been studied for their potential roles in modulating enzyme activity and interacting with biological targets. For instance, research has demonstrated that the E-isomer may exhibit different binding affinities compared to the Z-isomer, which could be exploited to develop more targeted therapeutic agents.

In the realm of drug discovery, this compound has been utilized as a building block for synthesizing novel heterocyclic compounds. Heterocycles are known for their broad spectrum of biological activities and are frequently incorporated into drug molecules due to their stability and functional diversity. The cyano group in methyl 2-cyano-3-methyl-2-pentenoate can be further functionalized to introduce additional pharmacophores, enhancing its utility in medicinal chemistry.

The synthesis of this mixture involves sophisticated organic reactions that require precise control over reaction conditions to ensure high yields of both E and Z isomers. Techniques such as stereoselective synthesis and chromatographic separation have been employed to achieve the desired purity and composition. These methods are critical in pharmaceutical research, where impurities can significantly affect the safety and efficacy of drug candidates.

Current research is exploring the potential applications of methyl 2-cyano-3-methyl-2-pentenoate in the development of agrochemicals. Its structural features make it a promising candidate for designing compounds that can interact with biological targets in plants, potentially leading to more effective pesticides and herbicides. Additionally, its role in material science has not been overlooked, as it can be used to create novel polymers with unique properties.

The compound's versatility extends to its use as a ligand in coordination chemistry. The cyano group can coordinate with transition metals, forming complexes that have applications in catalysis and material science. These complexes can exhibit enhanced reactivity or selectivity, making them valuable tools in industrial processes and laboratory research.

From a regulatory perspective, methyl 2-cyano-3-methyl-2-pentenoate E/Z conformers Mixture is subject to standard chemical safety protocols. While it is not classified as a hazardous substance under current regulations, proper handling procedures must be followed to ensure worker safety and environmental protection. Storage conditions should be controlled to prevent degradation or unwanted reactions.

In conclusion, methyl 2-cyano-3-methyl-2-pentenoate E/Z conformers Mixture (CAS No. 1567-66-4) is a multifaceted compound with significant applications across various fields of chemical biology and pharmaceutical research. Its unique structural properties make it a valuable intermediate for synthesizing bioactive molecules, while its isomeric nature provides insights into molecular interactions and drug design strategies. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and developing innovative solutions is likely to grow.